Cas no 1806294-62-1 (4-Fluoro-6-hydroxy-2-nitropyridine)

• Product Name: 4-Fluoro-6-hydroxy-2-nitropyridine
• CAS No: 1806294-62-1
• MF: C₅H₃FN₂O₃
• MW: 158.087324380875
• CID: 4905488
• Update Time: 2025-06-11

4-Fluoro-6-hydroxy-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-6-hydroxy-2-nitropyridine

• Inchi： 1S/C5H3FN2O3/c6-3-1-4(8(10)11)7-5(9)2-3/h1-2H,(H,7,9)
• InChI Key： UAZOOJHFAZIVCC-UHFFFAOYSA-N
• SMILES： FC1=CC(NC(=C1)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 276
• XLogP3: 0.1
• Topological Polar Surface Area: 74.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 4-Fluoro-6-hydroxy-2-nitropyridine

Comprehensive Overview of 4-Fluoro-6-hydroxy-2-nitropyridine (CAS No. 1806294-62-1): Properties, Applications, and Industry Insights

4-Fluoro-6-hydroxy-2-nitropyridine (CAS No. 1806294-62-1) is a specialized heterocyclic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This fluorinated nitropyridine derivative combines a hydroxy group at the 6-position with a nitro substituent at the 2-position, creating a versatile scaffold for molecular modifications. The presence of both electron-withdrawing (nitro and fluoro) and electron-donating (hydroxy) groups makes this compound particularly interesting for designing bioactive molecules with tailored properties.

Recent studies highlight the growing demand for fluorinated pyridine derivatives in drug discovery, with 4-Fluoro-6-hydroxy-2-nitropyridine serving as a key intermediate. Researchers are exploring its potential in developing kinase inhibitors and antimicrobial agents, aligning with current industry trends toward targeted therapies and antibiotic alternatives. The compound's CAS number 1806294-62-1 has seen increased search volume in scientific databases, reflecting its emerging role in medicinal chemistry.

The synthesis of 4-Fluoro-6-hydroxy-2-nitropyridine typically involves selective fluorination and nitration steps, with yields optimized through modern green chemistry approaches. Analytical characterization by NMR spectroscopy and mass spectrometry confirms its high purity (>98%), meeting stringent requirements for pharmaceutical applications. Its solubility profile—moderate in polar organic solvents but limited in water—makes it suitable for diverse reaction conditions.

From an industrial perspective, this compound addresses two critical market needs: fluorine-containing building blocks and functionalized heterocycles. Manufacturers are responding to these demands by developing scalable production methods while adhering to REACH compliance standards. Environmental considerations have led to innovations in waste reduction during synthesis, particularly in managing nitro-group byproducts.

Emerging applications include its use in OLED materials and organic electronics, where the electron-deficient pyridine core enhances charge transport properties. Patent analyses reveal a 40% increase in filings referencing nitropyridine derivatives since 2020, with particular growth in crop protection formulations. These trends correlate with rising Google searches for "fluoro pyridine uses" and "nitropyridine synthesis," indicating strong commercial interest.

Quality control protocols for CAS 1806294-62-1 emphasize HPLC purity testing and residual solvent analysis, ensuring batch-to-batch consistency. Storage recommendations typically specify protection from light and moisture at controlled temperatures, with stability data showing excellent shelf life under inert conditions. These parameters are crucial for researchers investigating structure-activity relationships in drug development projects.

Comparative studies with analogous compounds demonstrate that the 4-fluoro substitution in 4-Fluoro-6-hydroxy-2-nitropyridine significantly influences both reactivity and biological activity. This positional specificity makes it valuable for SAR studies and lead optimization workflows. Computational chemistry models predict favorable binding affinities when this scaffold is incorporated into larger molecular architectures.

The global market for such fine chemicals is projected to grow at 6.8% CAGR through 2030, driven by expanding contract research organizations and generic pharmaceutical production. Regulatory documentation for 1806294-62-1 continues to evolve, with recent updates to SDS requirements reflecting improved handling guidelines. These developments parallel increasing academic publications studying halogenated pyridines in catalysis and materials science.

Future research directions may explore the compound's potential in bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs), areas generating substantial scientific discourse. Its balanced lipophilicity (calculated logP ~1.2) and molecular weight (158.1 g/mol) position it favorably for fragment-based drug design strategies. These characteristics explain why 4-Fluoro-6-hydroxy-2-nitropyridine remains a focus of innovation across multiple chemistry disciplines.